1-(5-Methyl-2-furyl)-1-hexanol

• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 1-(5-methylfuran-2-yl)hexan-1-ol
• InChI: InChI=1S/C11H18O2/c1-3-4-5-6-10(12)11-8-7-9(2)13-11/h7-8,10,12H,3-6H2,1-2H3
• InChI Key: JLQWTRXOCGXGBL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C1=CC=C(O1)C)O

Description

1-(5-Methyl-2-furyl)-1-hexanol is a branched-chain alcohol featuring a furan moiety (5-methyl-2-furyl) attached to a hexanol backbone. The furan ring may confer unique electronic and steric properties, influencing solubility, volatility, and reactivity compared to linear alcohols like 1-hexanol.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

1-(5-Methyl-2-furyl)-1-hexanol can be compared to structurally related alcohols and furan derivatives:

Compound	Structure	Key Properties	Biological/Chemical Relevance
1-Hexanol	Linear C6 alcohol	Boiling point: 157°C; slightly soluble in water .	Used in solvents, flavors; exhibits antifungal activity (weak inhibition of F. solani) .
Dipropyl ether	Isomer of 1-hexanol	Lower boiling point (≈90°C) due to lack of H-bonding; similar water solubility .	Industrial solvent; highlights role of H-bonding in physical properties .
1-Heptanol	Linear C7 alcohol	Higher molecular weight; lower volatility compared to 1-hexanol .	Intermediate in surfactants and plasticizers.
Furan derivatives	e.g., 1-(5-Methyl-2-furyl)-2-propanone	Aromatic furan ring enhances stability and alters electronic properties .	Furan moieties are common in flavor compounds (e.g., green/herbal notes in plants) .

Key Differences and Trends

However, its boiling point may be lower than 1-hexanol if H-bonding is disrupted by steric effects from the furan substituent .

Solubility: 1-Hexanol is slightly soluble in water (0.6 g/L at 20°C) due to its hydroxyl group . The hydrophobic furan ring in 1-(5-Methyl-2-furyl)-1-hexanol may further reduce water solubility compared to 1-hexanol.

Biological Activity: 1-Hexanol shows weak antifungal activity against Fusarium solani (SI = -0.56 at 400 mg/L) . The furan group in 1-(5-Methyl-2-furyl)-1-hexanol could modulate this activity, as furan derivatives are known for diverse bioactivities (e.g., antimicrobial, allelopathic) .

Sensory Contributions: Linear alcohols like 1-hexanol contribute green, herbal aromas in plants (e.g., Mesembryanthemum crystallinum) . The furan moiety may add roasted or caramel notes, as seen in other furan-containing flavor compounds .

Hypothetical Data Table (Inferred from Structural Analogues)

Property	1-(5-Methyl-2-furyl)-1-hexanol	1-Hexanol	Dipropyl Ether
Molecular Weight (g/mol)	~168 (estimated)	102.18	102.18
Boiling Point (°C)	~140–150 (estimated)	157	~90
Water Solubility	<0.6 g/L (estimated)	0.6 g/L	1.1 g/L
Key Applications	Flavor/fragrance, bioactivity	Solvents, flavors	Industrial solvent